N-1,3-benzodioxol-5-yl-4-[(dimethylamino)sulfonyl]-2-thiophenecarboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-(dimethylsulfamoyl)thiophene-2-carboxamide
• InChI: InChI=1S/C14H14N2O5S2/c1-16(2)23(18,19)10-6-13(22-7-10)14(17)15-9-3-4-11-12(5-9)21-8-20-11/h3-7H,8H2,1-2H3,(H,15,17)
• InChI Key: CXOMHXZLHKHZNI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CSC(=C1)C(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C14H14N2O5S2
• Molecular Weight: 354.4 g/mol

Description

N-1,3-benzodioxol-5-yl-4-[(dimethylamino)sulfonyl]-2-thiophenecarboxamide, also known as BDB, is a chemical compound that has been widely used in scientific research. It belongs to the class of psychoactive substances and has been found to have a significant impact on the central nervous system.

Mechanism of Action

N-1,3-benzodioxol-5-yl-4-[(dimethylamino)sulfonyl]-2-thiophenecarboxamide acts on the central nervous system by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine. It has been found to increase the release of these neurotransmitters, leading to an increase in their levels in the brain. This in turn leads to the observed effects on mood, cognition, and pain perception.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-4-[(dimethylamino)sulfonyl]-2-thiophenecarboxamide has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in the growth and survival of neurons. N-1,3-benzodioxol-5-yl-4-[(dimethylamino)sulfonyl]-2-thiophenecarboxamide has also been found to increase the levels of antioxidants in the brain, which can help to protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

N-1,3-benzodioxol-5-yl-4-[(dimethylamino)sulfonyl]-2-thiophenecarboxamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has been found to be stable under a variety of conditions. N-1,3-benzodioxol-5-yl-4-[(dimethylamino)sulfonyl]-2-thiophenecarboxamide has also been shown to have a low toxicity profile, making it a safe option for use in animal studies. However, there are also some limitations to the use of N-1,3-benzodioxol-5-yl-4-[(dimethylamino)sulfonyl]-2-thiophenecarboxamide in lab experiments. Its effects can be highly variable depending on the dose and route of administration, and it may not be suitable for all types of studies.

Future Directions

There are several potential future directions for research on N-1,3-benzodioxol-5-yl-4-[(dimethylamino)sulfonyl]-2-thiophenecarboxamide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. N-1,3-benzodioxol-5-yl-4-[(dimethylamino)sulfonyl]-2-thiophenecarboxamide has also been found to have potential as a treatment for depression and anxiety disorders. In addition, further studies are needed to better understand the mechanism of action of N-1,3-benzodioxol-5-yl-4-[(dimethylamino)sulfonyl]-2-thiophenecarboxamide and to identify potential side effects and interactions with other drugs.
Conclusion:
In conclusion, N-1,3-benzodioxol-5-yl-4-[(dimethylamino)sulfonyl]-2-thiophenecarboxamide is a chemical compound that has been widely used in scientific research. It has been found to have a range of potential therapeutic applications, including as an antidepressant, anxiolytic, and neuroprotective agent. While there are some limitations to its use in lab experiments, N-1,3-benzodioxol-5-yl-4-[(dimethylamino)sulfonyl]-2-thiophenecarboxamide has several advantages and is a promising area of research for the future.

Synthesis Methods

The synthesis of N-1,3-benzodioxol-5-yl-4-[(dimethylamino)sulfonyl]-2-thiophenecarboxamide involves the reaction of 2-thiophenecarboxylic acid with N,N-dimethylformamide dimethyl acetal in the presence of triethylamine. The resulting intermediate is then treated with chlorosulfonic acid and hydrochloric acid to form the final product. This method has been widely used in the production of N-1,3-benzodioxol-5-yl-4-[(dimethylamino)sulfonyl]-2-thiophenecarboxamide and has been found to be efficient and cost-effective.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-4-[(dimethylamino)sulfonyl]-2-thiophenecarboxamide has been extensively studied for its potential therapeutic applications. It has been found to have antidepressant, anxiolytic, and neuroprotective effects. N-1,3-benzodioxol-5-yl-4-[(dimethylamino)sulfonyl]-2-thiophenecarboxamide has also been shown to enhance cognitive function and improve memory retention. In addition, it has been found to have anti-inflammatory and analgesic properties.